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Cat. No.: B12423866 Get Quote
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Professionals

Introduction
Bisandrographolide C, a unique ent-labdane diterpenoid dimer isolated from the medicinal

plant Andrographis paniculata, has emerged as a valuable chemical probe for investigating the

function of Transient Receptor Potential Vanilloid 1 (TRPV1) and Transient Receptor Potential

Vanilloid 3 (TRPV3) channels. These channels are critical mediators of sensory signals such as

pain, temperature, and itch, making them important targets for drug discovery.

Bisandrographolide C provides a tool to selectively activate these channels, enabling detailed

studies of their physiological roles and the identification of novel therapeutic agents. These

application notes provide comprehensive protocols for utilizing Bisandrographolide C as a

chemical probe for TRPV1 and TRPV3, including quantitative data, detailed experimental

methodologies, and visual representations of relevant signaling pathways and workflows.

Data Presentation
The binding affinities of Bisandrographolide C for human TRPV1 and TRPV3 channels have

been quantified, providing a basis for its use as a chemical probe.
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Compound Target Channel
Binding Affinity

(Kd)
Methodology Reference

Bisandrographoli

de C
TRPV1 289 µM

Microscale

Thermophoresis

(MST)

[1]

Bisandrographoli

de C
TRPV3 341 µM

Microscale

Thermophoresis

(MST)

[1]

Signaling Pathways
Activation of TRPV1 and TRPV3 channels by agonists like Bisandrographolide C initiates a

cascade of intracellular signaling events, primarily driven by cation influx.

TRPV1 Signaling Pathway
TRPV1 is a non-selective cation channel that, upon activation, allows the influx of Ca²⁺ and

Na⁺, leading to membrane depolarization and the initiation of an action potential in sensory

neurons. This signal is then transmitted to the central nervous system, resulting in the

perception of pain and heat. Downstream signaling can involve the activation of protein kinase

A (PKA) and protein kinase C (PKC), which can modulate channel sensitivity.
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Start

Label purified TRPV1/TRPV3
protein with a fluorescent dye

(e.g., RED-tris-NTA)

Prepare a serial dilution
of Bisandrographolide C

Mix labeled protein with
each ligand dilution

Load samples into
MST capillaries

Perform MST measurement
(Monolith NT.115)

Analyze thermophoresis data
to determine Kd

End

 

Start

Culture HEK293 cells stably
expressing TRPV1 or TRPV3

Load cells with a calcium-sensitive
dye (e.g., Fluo-4 AM)

Acquire baseline fluorescence
using a fluorescence plate reader

or microscope

Add Bisandrographolide C
at various concentrations

Measure the change in
fluorescence over time

Analyze the dose-response
relationship to determine EC50

End
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Start

Prepare cells expressing
TRPV1 or TRPV3 for recording

Establish a gigaseal between
the patch pipette and cell membrane

Rupture the membrane patch to
achieve whole-cell configuration

Record baseline whole-cell
currents at a holding potential

(e.g., -60 mV)

Perfuse the cell with
Bisandrographolide C

Record the evoked currents
in response to the compound

Analyze the current-voltage
relationship and dose-response

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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